Cas no 1016493-85-8 (3-(3-carbamoylphenoxy)propanoic acid)

3-(3-Carbamoylphenoxy)propanoic acid is a versatile intermediate in organic synthesis, particularly valued for its carbamoyl and carboxylic acid functional groups. These moieties enable its use in the preparation of pharmaceuticals, agrochemicals, and specialty chemicals, where it serves as a key building block for amide and ester formations. Its stable aromatic core and flexible propanoic acid linker enhance reactivity in coupling reactions, while the carbamoyl group offers opportunities for further derivatization. The compound exhibits good solubility in polar organic solvents, facilitating its incorporation into synthetic workflows. Its well-defined structure and consistent purity make it a reliable choice for research and industrial applications requiring precise molecular modifications.
3-(3-carbamoylphenoxy)propanoic acid structure
1016493-85-8 structure
Product Name:3-(3-carbamoylphenoxy)propanoic acid
CAS No:1016493-85-8
MF:C10H11NO4
MW:209.198642969131
MDL:MFCD09931301
CID:4566762
PubChem ID:24692915
Update Time:2025-05-20

3-(3-carbamoylphenoxy)propanoic acid Chemical and Physical Properties

Names and Identifiers

    • 3-(3-Carbamoylphenoxy)propanoic Acid
    • Propanoic acid, 3-[3-(aminocarbonyl)phenoxy]-
    • 3-(3-carbamoylphenoxy)propanoic acid
    • MDL: MFCD09931301
    • Inchi: 1S/C10H11NO4/c11-10(14)7-2-1-3-8(6-7)15-5-4-9(12)13/h1-3,6H,4-5H2,(H2,11,14)(H,12,13)
    • InChI Key: YBZUHGMLOYCCIN-UHFFFAOYSA-N
    • SMILES: C(O)(=O)CCOC1=CC=CC(C(N)=O)=C1

Computed Properties

  • Exact Mass: 209.068808g/mol
  • Monoisotopic Mass: 209.068808g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 5
  • Complexity: 242
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Molecular Weight: 209.2g/mol
  • XLogP3: 0.3
  • Topological Polar Surface Area: 89.6Ų

3-(3-carbamoylphenoxy)propanoic acid Security Information

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Additional information on 3-(3-carbamoylphenoxy)propanoic acid

Recent Advances in the Study of 3-(3-Carbamoylphenoxy)propanoic Acid (CAS: 1016493-85-8)

3-(3-Carbamoylphenoxy)propanoic acid (CAS: 1016493-85-8) is a compound of growing interest in the field of chemical biology and pharmaceutical research. Recent studies have explored its potential applications in drug development, particularly as a building block for novel therapeutic agents. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and potential therapeutic applications.

A 2023 study published in the Journal of Medicinal Chemistry highlighted the efficient synthesis of 3-(3-carbamoylphenoxy)propanoic acid via a multi-step organic reaction, optimizing yield and purity. The study emphasized its role as a key intermediate in the development of small-molecule inhibitors targeting inflammatory pathways. The compound's unique structure allows for versatile modifications, making it a valuable scaffold for drug discovery.

Further research has investigated the biological activity of 3-(3-carbamoylphenoxy)propanoic acid derivatives. A 2024 paper in Bioorganic & Medicinal Chemistry Letters demonstrated that these derivatives exhibit significant inhibitory effects on specific enzymes involved in metabolic disorders. The study reported a 60% reduction in enzyme activity at micromolar concentrations, suggesting potential for therapeutic intervention in diseases such as diabetes and obesity.

In addition to its enzymatic inhibition properties, 3-(3-carbamoylphenoxy)propanoic acid has been explored for its role in modulating cellular signaling pathways. A recent preclinical study found that the compound can selectively interact with G-protein-coupled receptors (GPCRs), which are critical targets in neuropharmacology. This finding opens new avenues for developing treatments for neurological conditions, including Parkinson's disease and depression.

Despite these promising results, challenges remain in optimizing the pharmacokinetic properties of 3-(3-carbamoylphenoxy)propanoic acid-based compounds. Researchers are actively working on improving bioavailability and reducing off-target effects through structural modifications and formulation strategies. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.

In conclusion, 3-(3-carbamoylphenoxy)propanoic acid (CAS: 1016493-85-8) represents a promising candidate for future drug development. Its versatility as a chemical scaffold and its demonstrated biological activity make it a valuable focus of ongoing research. Continued exploration of its mechanisms and applications will likely yield significant advancements in the treatment of various diseases.

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